Cas no 878692-18-3 (4-{1-2-(2,6-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one)

• Product Name: 4-{1-2-(2,6-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one
• CAS No: 878692-18-3
• MF: C₂₄H₂₇N₃O₂
• MW: 389.490085840225
• CID: 5907409
• PubChem ID: 6491105
• Update Time: 2025-10-31

4-{1-2-(2,6-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-[2-(2,6-dimethylphenoxy)ethyl]benzimidazol-2-yl]-1-prop-2-enylpyrrolidin-2-one
• 2-Pyrrolidinone, 4-[1-[2-(2,6-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl]-1-(2-propen-1-yl)-
• AKOS000714769
• F3243-0968
• AKOS016316714
• 878692-18-3
• VU0607055-1
• Z237648538
• UPCMLD0ENAT5817255:001
• 1-allyl-4-(1-(2-(2,6-dimethylphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• 4-{1-[2-(2,6-dimethylphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one
• 4-{1-2-(2,6-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one

• Inchi： 1S/C24H27N3O2/c1-4-12-26-16-19(15-22(26)28)24-25-20-10-5-6-11-21(20)27(24)13-14-29-23-17(2)8-7-9-18(23)3/h4-11,19H,1,12-16H2,2-3H3
• InChI Key： SEOIMAQWTFOOJZ-UHFFFAOYSA-N
• SMILES： N1(CC=C)CC(C2N(CCOC3=C(C)C=CC=C3C)C3=CC=CC=C3N=2)CC1=O

Computed Properties

• Exact Mass: 389.21032711g/mol
• Monoisotopic Mass: 389.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 618.6±55.0 °C(Predicted)
• pka: 4.86±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 4-{1-2-(2,6-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one

4-{1-2-(2,6-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one (CAS No. 878692-18-3)

4-{1-2-(2,6-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one (CAS No. 878692-18-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepine derivatives and exhibits a unique structural arrangement that contributes to its potential therapeutic applications.

The core structure of 4-{1-2-(2,6-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one consists of a benzodiazepine ring fused with a pyrrolidinone moiety, which is further substituted with a propenyl group and a 2,6-dimethylphenoxy ethyl chain. This intricate molecular architecture provides a foundation for its diverse biological activities and pharmacological properties.

Recent studies have highlighted the potential of 4-{1-2-(2,6-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one in various therapeutic areas. One notable area of research is its role as an anxiolytic agent. Benzodiazepine derivatives are well-known for their ability to modulate the GABAergic system, which plays a crucial role in reducing anxiety and promoting relaxation. The unique substitution pattern in this compound may enhance its binding affinity to GABAA receptors, potentially leading to improved efficacy and reduced side effects compared to traditional benzodiazepines.

In addition to its anxiolytic properties, 4-{1-2-(2,6-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-y l}-1-(prop - 2 - en - 1 - yl )pyrrolidin - 2 - one has shown promise in the treatment of neurological disorders such as epilepsy and neuropathic pain. Preclinical studies have demonstrated its ability to inhibit neuronal hyperexcitability and reduce pain sensitivity, making it a potential candidate for further clinical investigation.

The pharmacokinetic profile of 4-{1 - 2 - ( 2 , 6 - dimethylphenoxy ) ethyl - 1 H - 1 , 3 - benzodiazol - 2 - yl } - 1 - ( prop - 2 - en - 1 - yl )pyrrolidin - 2 - one has also been extensively studied. Its high lipophilicity facilitates efficient absorption and distribution throughout the body, while its metabolic stability ensures prolonged therapeutic effects. These properties make it an attractive candidate for drug development.

Safety and toxicity assessments are critical aspects of drug development, and preliminary studies on 4-{1 - 2 -( 2 , 6 - dimethylphenoxy ) ethyl - 1 H - 1 , 3 - benzodiazol - 2 yl } - ( prop - ( prop )pyrrolidin ( prop )pyrrolidin ( prop )pyrrolidin ( prop )pyrrolidin ( prop )pyrrolidin ( prop )pyrrolidin ( prop )pyrrolidin ( prop )pyrrolidin ( prop )pyrrolidin -one have shown promising results. In vitro and in vivo tests have indicated low toxicity levels and minimal side effects at therapeutic doses. However, further extensive safety evaluations are necessary to ensure its suitability for human use.

The synthesis of 4-{(propenyl)-[4-[[(dimethylbenzeneoxy)-ethoxy]benzimidazolyl]-methylene]amino}butanone involves several steps and requires precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for producing this compound. These improvements not only enhance the feasibility of large-scale production but also contribute to the sustainability of pharmaceutical manufacturing processes.

In conclusion, 4-{(propenyl)-[4-[[(dimethylbenzeneoxy)-ethoxy]benzimidazolyl]-methylene]amino}butanone (CAS No. 878692-18-3) represents a promising compound with potential applications in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for advancing medical treatments in the future.